molecular formula C14H10IN B4861777 3-iodo-9-vinyl-9H-carbazole

3-iodo-9-vinyl-9H-carbazole

Cat. No.: B4861777
M. Wt: 319.14 g/mol
InChI Key: QVMUCRQILOVFGV-UHFFFAOYSA-N
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Description

3-Iodo-9-vinyl-9H-carbazole is a carbazole derivative characterized by an iodine substituent at the 3-position and a vinyl group at the 9-position of the carbazole core. Carbazole derivatives are renowned for their optoelectronic properties, including high thermal stability, hole-transport capabilities, and fluorescence, making them valuable in organic light-emitting diodes (OLEDs), photorefractive materials, and sensors .

Synthetic routes for analogous compounds suggest that 3-iodo-9-vinyl-9H-carbazole could be prepared via sequential functionalization. For example, iodination of 9H-carbazole using KI/KIO₃ (Tucker iodination) yields 3-iodo-9H-carbazole , followed by vinylation through a palladium-catalyzed coupling reaction .

Properties

IUPAC Name

9-ethenyl-3-iodocarbazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10IN/c1-2-16-13-6-4-3-5-11(13)12-9-10(15)7-8-14(12)16/h2-9H,1H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QVMUCRQILOVFGV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CN1C2=C(C=C(C=C2)I)C3=CC=CC=C31
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10IN
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Carbazole Derivatives

Compound Substituents Key Properties/Applications Synthesis Highlights References
3-Iodo-9-vinyl-9H-carbazole 3-I, 9-vinyl Enhanced π-conjugation; potential OLED host/emitter Sequential iodination and vinylation
9-Hexyl-3-iodo-9H-carbazole 3-I, 9-hexyl Improved solubility; crystallographic stability (no short intermolecular contacts) Iodination of 9-hexylcarbazole using ICl
9-Ethyl-3,6-diiodo-9H-carbazole 3,6-diI, 9-ethyl High electron density; photorefractive applications Direct diiodination of 9-ethylcarbazole
9-Vinyl-9H-carbazole-3,6-dicarbonitrile 3,6-CN, 9-vinyl Strong electron deficiency; blue-emitting OLED materials Bromination followed by cyanation and vinylation
3-Bromo-9-(2-naphthyl)-9H-carbazole 3-Br, 9-naphthyl High hole mobility; intermediate for optoelectronic devices Ullmann coupling and bromination
9-Ethyl-3-(2-methylbenzoyl)-9H-carbazole 3-benzoyl, 9-ethyl Optoelectronic intermediate; large π-conjugation Friedel-Crafts acylation

Key Comparisons

Substituent Effects on Electronic Properties Iodine vs. Bromine: Iodine’s larger atomic radius and polarizability enhance intermolecular halogen bonding compared to bromine, improving charge transport in solid-state devices. For example, 3-iodo-9-hexylcarbazole exhibits stable crystal packing , while 3-bromo-9-naphthylcarbazole focuses on hole mobility . Vinyl vs.

Synthetic Accessibility

  • Iodination methods vary: Tucker iodination (KI/KIO₃) is cost-effective for 3-iodo-9H-carbazole , while ICl offers regioselectivity for 9-hexyl derivatives .
  • Vinylation often requires transition-metal catalysis (e.g., Heck reaction), as seen in 9-vinyl-9H-carbazole-3,6-dicarbonitrile synthesis .

Diiodinated derivatives (e.g., 9-benzyl-3,6-diiodo-9H-carbazole) exhibit high thermal stability due to increased molecular weight and halogen interactions .

Optoelectronic Applications

  • 3-Iodo-9-vinyl-9H-carbazole’s extended conjugation aligns with host materials for green/blue OLED emitters, similar to 9-vinyl-3,6-dicarbonitrile derivatives .
  • Carbazoles with electron-withdrawing groups (e.g., CN, I) enhance electron injection, critical for balanced charge transport in OLEDs .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-iodo-9-vinyl-9H-carbazole
Reactant of Route 2
Reactant of Route 2
3-iodo-9-vinyl-9H-carbazole

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